2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H16N4O5S/c1-28-13-7-8-14(16(9-13)23(26)27)20-18(25)11-29-19-21-15(10-17(24)22-19)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,20,25)(H,21,22,24)
• InChI Key: IBYXMCJRKSRJHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC(=CC(=O)N2)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H16N4O5S
• Molecular Weight: 412.4 g/mol

Description

2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide, commonly known as HPPN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. HPPN is a thioacetamide derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of HPPN is not yet fully understood. However, it has been suggested that HPPN exerts its anticancer activity by inducing apoptosis in cancer cells. HPPN has also been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
HPPN has been shown to exhibit significant biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. HPPN has also been shown to inhibit the growth and proliferation of cancer cells by inducing DNA damage. Additionally, HPPN has been reported to exhibit anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

HPPN has several advantages for lab experiments. It is relatively easy to synthesize, and its anticancer activity has been extensively studied. However, HPPN has some limitations, including its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of HPPN is not yet fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on HPPN. One area of research could focus on improving the solubility of HPPN, which could enhance its in vivo efficacy. Another area of research could focus on elucidating the mechanism of action of HPPN, which could provide insights into its potential therapeutic applications. Additionally, further studies could investigate the potential of HPPN as a lead compound for the development of novel anticancer agents.

Synthesis Methods

The synthesis of HPPN involves several steps, including the reaction of 4-chloro-6-phenyl-2-pyrimidinethiol with 4-methoxy-2-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with acetic anhydride to form HPPN. Other methods of synthesis have also been reported, including the use of microwave irradiation and ultrasound-assisted synthesis.

Scientific Research Applications

HPPN has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. HPPN has also been reported to possess anti-inflammatory, antioxidant, and antimicrobial properties.